Cas no 2228649-47-4 (5-2-(aminooxy)ethyl-2-nitrophenol)

• Product Name: 5-2-(aminooxy)ethyl-2-nitrophenol
• CAS No: 2228649-47-4
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5808538
• PubChem ID: 165694624
• Update Time: 2025-05-25

5-2-(aminooxy)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)ethyl-2-nitrophenol
• 5-[2-(aminooxy)ethyl]-2-nitrophenol
• 2228649-47-4
• EN300-1815654

• Inchi： 1S/C8H10N2O4/c9-14-4-3-6-1-2-7(10(12)13)8(11)5-6/h1-2,5,11H,3-4,9H2
• InChI Key： OELCCRDNJTVXQH-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=C(C=1)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 5-2-(aminooxy)ethyl-2-nitrophenol

Recent Advances in the Study of 5-2-(aminooxy)ethyl-2-nitrophenol (CAS: 2228649-47-4)

In recent years, the compound 5-2-(aminooxy)ethyl-2-nitrophenol (CAS: 2228649-47-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and aminooxy functional groups, has shown promising potential in various applications, including drug development, chemical probes, and bioconjugation strategies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and applications.

The synthesis of 5-2-(aminooxy)ethyl-2-nitrophenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to a better understanding of its stability and reactivity, which are critical for its application in biological systems. Notably, the compound's ability to form stable oxime linkages with carbonyl groups has been exploited in the development of targeted drug delivery systems.

One of the most significant applications of 5-2-(aminooxy)ethyl-2-nitrophenol is in the field of bioconjugation. Recent studies have demonstrated its utility in linking small molecules to proteins, antibodies, and other biomolecules. This has opened new avenues for the development of diagnostic tools and therapeutic agents. For instance, researchers have successfully used this compound to create antibody-drug conjugates (ADCs) with enhanced specificity and efficacy. The ability to precisely control the conjugation process has been a key factor in these advancements.

In addition to its role in bioconjugation, 5-2-(aminooxy)ethyl-2-nitrophenol has been investigated for its potential as a chemical probe. Its nitro group can serve as a photoreactive moiety, enabling the study of protein-ligand interactions through photoaffinity labeling. Recent work has shown that this approach can provide valuable insights into the binding mechanisms of various biological targets, facilitating the discovery of novel drug candidates. The compound's versatility in these applications underscores its importance in modern chemical biology research.

Despite these promising developments, challenges remain in the widespread adoption of 5-2-(aminooxy)ethyl-2-nitrophenol. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focused on modifying the compound's structure to overcome these limitations while preserving its beneficial properties. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive further innovations in this area.

In conclusion, 5-2-(aminooxy)ethyl-2-nitrophenol (CAS: 2228649-47-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a subject of ongoing investigation. As researchers continue to explore its potential, this compound is likely to play an increasingly important role in the development of new therapeutic and diagnostic strategies. Future studies should focus on optimizing its performance and expanding its range of applications to fully realize its potential.